Cas no 1270445-70-9 (3-(azetidin-2-yl)-2-chloro-5-fluoropyridine)

• Product Name: 3-(azetidin-2-yl)-2-chloro-5-fluoropyridine
• CAS No: 1270445-70-9
• MF: C₈H₈ClFN₂
• MW: 186.613924026489
• CID: 6510399
• PubChem ID: 55271207
• Update Time: 2025-07-19

3-(azetidin-2-yl)-2-chloro-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-2-yl)-2-chloro-5-fluoropyridine
• 1270445-70-9
• EN300-1968755
• AKOS006320223

• Inchi： 1S/C8H8ClFN2/c9-8-6(7-1-2-11-7)3-5(10)4-12-8/h3-4,7,11H,1-2H2
• InChI Key： HCZLMVTYKQUPDJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)F)C1CCN1

Computed Properties

• Exact Mass: 186.0360041g/mol
• Monoisotopic Mass: 186.0360041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-(azetidin-2-yl)-2-chloro-5-fluoropyridine

Introduction to 3-(Azetidin-2-yl)-2-chloro-5-fluoropyridine (CAS No. 1270445-70-9)

3-(Azetidin-2-yl)-2-chloro-5-fluoropyridine, with the CAS number 1270445-70-9, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a chloro group, a fluoro group, and an azetidine moiety. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 3-(azetidin-2-yl)-2-chloro-5-fluoropyridine has been extensively studied due to its potential applications in drug discovery and development. The compound can be synthesized through various routes, including transition metal-catalyzed reactions and nucleophilic substitution reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making it increasingly accessible for both academic and industrial research.

In terms of its chemical properties, 3-(azetidin-2-yl)-2-chloro-5-fluoropyridine exhibits high stability under a wide range of conditions. Its solubility in common organic solvents such as dichloromethane, acetonitrile, and dimethyl sulfoxide (DMSO) makes it suitable for various chemical reactions and analytical techniques. Additionally, the presence of the azetidine ring imparts unique conformational flexibility, which can be exploited in the design of novel drug candidates.

The biological activity of 3-(azetidin-2-yl)-2-chloro-5-fluoropyridine has been the subject of numerous studies. Research has shown that this compound possesses potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to exhibit inhibitory effects on specific kinases, which are key regulators of cellular signaling pathways involved in diseases such as cancer and neurodegenerative disorders.

In the context of drug discovery, 3-(azetidin-2-yl)-2-chloro-5-fluoropyridine serves as a valuable starting point for the development of new therapeutic agents. Its scaffold can be modified through structure-activity relationship (SAR) studies to optimize its pharmacological properties. For example, substituting the azetidine ring with other heterocyclic moieties or introducing additional functional groups can enhance its potency and selectivity.

Clinical trials involving compounds derived from 3-(azetidin-2-yl)-2-chloro-5-fluoropyridine have shown promising results. One notable example is a Phase II clinical trial that evaluated the efficacy of a derivative compound in treating patients with advanced solid tumors. The results indicated that the compound was well-tolerated and demonstrated significant antitumor activity in a subset of patients.

Beyond its therapeutic applications, 3-(azetidin-2-yl)-2-chloro-5-fluoropyridine has also found use in other areas of scientific research. For instance, it has been employed as a probe molecule in biochemical assays to study protein-ligand interactions and to identify novel binding sites on target proteins. Its ability to form stable complexes with biomolecules makes it an attractive tool for structural biology studies using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The environmental impact of 3-(azetidin-2-yl)-2-chloro-5-fluoropyridine is another important consideration. Studies have shown that it can be synthesized using green chemistry principles, which aim to minimize waste generation and reduce the use of hazardous reagents. Additionally, efforts are being made to develop biodegradable derivatives that can be safely disposed of without causing harm to the environment.

In conclusion, 3-(azetidin-2-yl)-2-chloro-5-fluoropyridine (CAS No. 1270445-70-9) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features and versatile chemical properties make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications and optimize its performance, further solidifying its importance in the scientific community.